7-(4-bromophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-bromophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H12BrN3/c1-9-7-13(11-3-5-12(15)6-4-11)18-14(16-9)8-10(2)17-18/h3-8H,1-2H3
• InChI Key: FPESOCACLCATIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)C3=CC=C(C=C3)Br)C
• Molecular Formula: C14H12BrN3
• Molecular Weight: 302.17 g/mol

Description

7-(4-bromophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Hydrogen-Bonded Structures

7-(4-bromophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine has been studied for its hydrogen-bonded structures. Research has shown that molecules of this compound can form hydrogen-bonded chains and framework structures, which are crucial in understanding molecular interactions and properties. For instance, Portilla et al. (2005) detailed the hydrogen-bonded chains in isostructural compounds, including 7-(4-bromophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine, emphasizing its importance in crystallography and molecular design (Portilla, Quiroga, Cobo, Low, & Glidewell, 2005).

Synthesis and Applications in Drug Development

This compound has been involved in various synthetic routes for developing new drugs and intermediates. For example, Shaaban et al. (2008) synthesized a series of derivatives of pyrazolo[1,5-a]pyrimidine, showcasing its potential in drug development (Shaaban, Saleh, Mayhoub, Mansour, & Farag, 2008). Additionally, Fahim and Farag (2020) conducted studies on novel pyrazolo[1,5-a]pyrimidine derivatives, including antimicrobial evaluations and molecular docking studies (Fahim & Farag, 2020).

Crystallography and Structural Analysis

In the field of crystallography, the compound has been pivotal in studying molecular conformation and bonding. Shen et al. (2010) analyzed the crystal structure of a related compound, providing insights into its molecular geometry and potential applications in material science (Shen, Feng, Yang, & Yao, 2010).

Applications in Organic Synthesis

The compound plays a significant role in organic synthesis. Catalano et al. (2015) utilized a related intermediate for the functionalization of pyrazolo[1,5-a]pyrimidine scaffold, highlighting its utility in creating diverse molecular structures (Catalano, Gaitonde, Beesu, Leivers, & Shotwell, 2015).

Antimicrobial and Anticancer Applications

Research has shown the potential of this compound in antimicrobial and anticancer applications. Rahmouni et al. (2016) synthesized pyrazolopyrimidines derivatives, including 7-(4-bromophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine, for their cytotoxic and 5-lipoxygenase inhibition activities, indicating its relevance in medical research (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).